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Compound of Interest

Compound Name: Strontium acetate

Cat. No.: B1198276

Strontium Acetate: A Technical Safety and
Handling Guide

This technical guide provides an in-depth overview of the material safety information for
strontium acetate, tailored for researchers, scientists, and professionals in drug development.
The information is compiled from various material safety data sheets (MSDS) and chemical
databases to ensure a comprehensive understanding of its properties and handling
requirements.

Chemical Identification and Physical Properties

Strontium acetate, with the CAS number 543-94-2, is the strontium salt of acetic acid.[1] It is
commonly available as a white, crystalline solid, often in its hemihydrate form.[1][2] It is known
to be soluble in water and is generally considered stable under normal storage conditions.[2][3]

Table 1: Chemical Identifiers for Strontium Acetate
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Identifier Value

IUPAC Name Strontium diacetate[4]

CAS Number 543-94-2[1][4][5]

EC Number 208-854-8[5][6]

Molecular Formula Sr(CH3COO)z2 or CaHeO4SI[4][5]
Molar Mass 205.71 g/mol (anhydrous)[4][5]

| Common Synonyms | Acetic acid, strontium salt; Strontium diacetate[1][7] |

Table 2: Physical and Chemical Properties of Strontium Acetate

Property Value

Appearance White crystalline solid[3][8]
Odor Odorless to vinegar-like[2][9]
Density 2.099 g/cm3[2][3]

Melting Point 150 °C (302 °F) (decomposes)[2][3]

Soluble in water.[3][5] Slightly soluble in alcohol.

Solubility 0]

| Stability | Stable under ordinary conditions of use and storage.[2][5] |

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, strontium acetate is generally not classified as a hazardous substance or mixture.
[4][5][7] However, as with many chemical compounds, it may cause mild irritation upon contact
with eyes, skin, or the respiratory tract.[1][7][8] Ingestion of large quantities may lead to
gastrointestinal irritation.[1]

Diagram 1: Hazard Summary
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Potential Hazards of Strontium Acetate
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Caption: Potential hazards associated with Strontium Acetate exposure.

Toxicological Information

Toxicological data for strontium acetate is limited. It is generally considered to have a low
order of toxicity.[1] No components present at levels greater than or equal to 0.1% are identified
as a carcinogen by IARC, ACGIH, OSHA, or NTP.[5]

Table 3: Acute Toxicity Data for Strontium Acetate

Route Species Value

Intravenous LD50 Mouse 239 mglkg[7]

| Intravenous LD50 | Rat | 123 mg/kg[7] |

Standard material safety data sheets, from which this information is compiled, do not typically
include detailed experimental methodologies for toxicological studies. The provided LD50
values are cited from existing safety literature without elaboration on the specific protocols
used, such as the animal strain, age, sex, or observation period. For detailed experimental
designs, researchers would need to consult primary toxicological research papers, which are
beyond the scope of this safety guide.
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First-Aid Measures

In the event of exposure, standard first-aid procedures should be followed. Always seek
medical advice after administering first aid, especially if symptoms persist.[5]

Table 4. Summary of First-Aid Measures

Exposure Route First-Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is
difficult, give oxygen.[1][5]

Wash the exposed area with soap and plenty of

Skin Contact . .
water.[5][7] Remove contaminated clothing.[7]

Rinse cautiously with water for at least 15
Eye Contact minutes, lifting lids occasionally.[5][7] Remove

contact lenses if present and easy to do.[5][7]

| Ingestion | Do NOT induce vomiting. If the person is conscious, give two glasses of water.[1]
[5] Never give anything by mouth to an unconscious person.[1][5] |

Diagram 2: First-Aid Workflow
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Caption: Decision workflow for first-aid response to strontium acetate exposure.

Fire-Fighting and Accidental Release Measures

Strontium acetate is non-flammable.[5] However, it may be combustible at high temperatures.
[1] In case of a fire in the surrounding area, use extinguishing media appropriate for the local
circumstances.

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5][7]

e Products of Combustion: Oxides of carbon (CO, CO2) and strontium.[1][5]

» Protective Equipment: In the event of a fire, wear full protective clothing and a self-contained
breathing apparatus (SCBA).[5][7]

For spills, appropriate containment and cleanup procedures should be implemented to prevent
environmental contamination and personnel exposure.
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Diagram 3: Spill Response Workflow
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Caption: General workflow for responding to an accidental spill of strontium acetate.
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Handling, Storage, and Personal Protection

Proper handling and storage procedures are crucial to maintain the chemical's integrity and

ensure personnel safety.

e Handling: Use in a well-ventilated area.[10] Avoid generating dust.[7] Avoid contact with skin,
eyes, and clothing.[5] Do not ingest or inhale.[5] Wash hands thoroughly after handling.[7]

o Storage: Store in a cool, dry, and well-ventilated area.[1][5] Keep the container tightly closed
and protected from heat and sunlight.[1][5] It is hygroscopic and should be protected from

moisture.[5]
» Incompatibilities: Reactive with strong oxidizing agents and acids.[1][5]

While no specific occupational exposure limits have been established for strontium acetate,
engineering controls and personal protective equipment (PPE) are recommended to minimize
exposure.[5]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Use process enclosures or local exhaust

Engineering Controls ventilation to control airborne dust levels.
[11[5]
Eye/Face Protection Wear chemical safety goggles or glasses.[1][10]

Wear protective gloves (e.g., neoprene or nitrile

Skin Protection _ _
rubber) and clean, body-covering clothing.[7]

| Respiratory Protection | If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.[1][7] |

Diagram 4. Recommended Personal Protective Equipment
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Caption: Recommended PPE and engineering controls for handling strontium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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